Cas no 870195-94-1 (2-(2-Chlorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(2-Chlorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
870195-94-1 structure
Product Name:2-(2-Chlorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:870195-94-1
MF:C12H16BClO2
MW:238.518242835999
MDL:MFCD05663846
CID:719125
PubChem ID:23005421
Update Time:2025-09-27

2-(2-Chlorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Chlorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 1,3,2-Dioxaborolane,2-(2-chlorophenyl)-4,4,5,5-tetramethyl-
    • 2-Chlorobenzeneboronicacid,pinacolester
    • 2-Chlorophenylboronic acid, pinacol ester
    • 1-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene
    • 2-Chlorophenylboronic Acid Pinacol Ester
    • (2-chlorophenyl)boronic acid pinacol ester
    • 2-Chlorophenylboronic acid, pinacol ester, AldrichCPR
    • PubChem18797
    • AMTB576
    • CDVCBWQNFHAZRD-UHFFFAOYSA-N
    • AB21936
    • SY007671
    • AB1001005
    • ST24039184
    • B
    • 2-(2-Chlorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (ACI)
    • MDL： MFCD05663846
    • Inchi： 1S/C12H16BClO2/c1-11(2)12(3,4)16-13(15-11)9-7-5-6-8-10(9)14/h5-8H,1-4H3
    • InChI Key： CDVCBWQNFHAZRD-UHFFFAOYSA-N
    • SMILES： ClC1C(B2OC(C)(C)C(C)(C)O2)=CC=CC=1

Computed Properties

  • Exact Mass: 238.09300
  • Monoisotopic Mass: 238.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Density: 1.103
  • Boiling Point: 314.9°C at 760 mmHg
  • Flash Point: 144.276℃
  • Refractive Index: 1.506
  • PSA: 18.46000
  • LogP: 2.63920

2-(2-Chlorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H413
  • Warning Statement： P264; P270; P273; P301+P312; P330; P501
  • Hazardous Material transportation number：UN 1993
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： S16; S36
  • Hazardous Material Identification： Xn
  • Storage Condition：Inert atmosphere,2-8°C
  • Risk Phrases：R10

2-(2-Chlorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(2-Chlorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019122371-25g
2-(2-Chlorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 870195-94-1 98%
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 $253.44 2023-08-31
Alichem
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2-(2-Chlorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 870195-94-1 98%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 870195-94-1 98%
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TRC
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2-Chlorophenylboronic acid, pinacol ester
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AK Scientific
AMTB576-1g
2-Chlorophenylboronic acid pinacol ester
 870195-94-1 97%
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AK Scientific
AMTB576-5g
2-Chlorophenylboronic acid pinacol ester
 870195-94-1 97%
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2-(2-Chlorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Production Method

Production Method 1

76-09-5 76-09-5
3900-89-8 3900-89-8
870195-94-1 870195-94-1
Reaction Conditions
1.1 Solvents: Dichloromethane ;  2 h, rt
Reference
Generation of Arynes via Ate Complexes of Arylboronic Esters with an ortho-Leaving Group
Sumida, Yuto; et al, Organic Letters, 2013, 15(11), 2806-2809

Production Method 2

76-09-5 76-09-5
3900-89-8 3900-89-8
870195-94-1 870195-94-1
Reaction Conditions
1.1 Solvents: Diethyl ether ;  15 h, rt
Reference
Use of 2-Bromophenylboronic Esters as Benzyne Precursors in the Pd-Catalyzed Synthesis of Triphenylenes
Garcia-Lopez, Jose-Antonio; et al, Organic Letters, 2014, 16(9), 2338-2341

Production Method 3

76-09-5 76-09-5
694-80-4 694-80-4
870195-94-1 870195-94-1
Reaction Conditions
1.1 Reagents: Potassium acetate ,  2,2′-Bi-1,3,2-dioxaborolane Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ;  2 h, 80 °C; 80 °C → rt
1.2 30 min, rt
Reference
Syntheses of (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)arenes through Pd-catalyzed borylation of arylbromides with the successive use of 2,2'-bis(1,3,2-benzodioxaborole) and pinacol
Takagi, Jun; et al, Tetrahedron Letters, 2013, 54(2), 166-169

Production Method 4

73183-34-3 73183-34-3
870195-94-1 870195-94-1
Reaction Conditions
1.1 Reagents: N-Hydroxyphthalimide ,  tert-Butyl nitrite Catalysts: Lithium bromide Solvents: Acetonitrile ;  24 h, 80 °C
1.2 Catalysts: 1,1-Dimethylethyl 3-pyridinecarboxylate Solvents: (Trifluoromethyl)benzene ;  15 h, 110 °C
Reference
Cleavage of C(aryl)-CH3 Bonds in the Absence of Directing Groups under Transition Metal Free Conditions
Dai, Peng-Fei; et al, Angewandte Chemie, 2019, 58(16), 5392-5395

Production Method 5

76-09-5 76-09-5
615-41-8 615-41-8
870195-94-1 870195-94-1
Reaction Conditions
1.1 Catalysts: Bis[2-[[bis(1-methylethyl)phosphino-κP]oxy][1,1′-biphenyl]-3-yl-κC]di-μ-chlorodi… Solvents: Dichloromethane ;  5 min, rt
1.2 Reagents: Sodium acetate ,  Diboronic acid Solvents: Water ;  6 h, 40 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  40 °C
1.4 30 min, 40 °C
Reference
Bedford-Type Palladacycle-Catalyzed Miyaura Borylation of Aryl Halides with Tetrahydroxydiboron in Water
Zernickel, Anna; et al, Journal of Organic Chemistry, 2018, 83(4), 1842-1851

Production Method 6

3900-89-8 3900-89-8
870195-94-1 870195-94-1
Reaction Conditions
Reference
Aromatic Metamorphosis of Indoles into 1,2-Benzazaborins
Tsuchiya, Shun; et al, Organic Letters, 2019, 21(10), 3855-3860

Production Method 7

118-91-2 118-91-2
524-38-9 524-38-9
870195-94-1 870195-94-1
Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Ethyl acetate ;  3 h, rt
2.1 Reagents: Pyridine ,  Cesium carbonate Solvents: Ethyl acetate ;  30 h, 35 °C
Reference
Transition-Metal-Free, Visible-Light-Enabled Decarboxylative Borylation of Aryl N-Hydroxyphthalimide Esters
Candish, Lisa; et al, Journal of the American Chemical Society, 2017, 139(22), 7440-7443

Production Method 8

17733-22-1 17733-22-1
333-27-7 333-27-7
870195-94-1 870195-94-1
Reaction Conditions
1.1 Solvents: 1,2-Dichloroethane ;  12 h, 60 °C
2.1 Reagents: Pyridine Solvents: Acetone ,  Water ;  12 h, rt
Reference
Redox-Neutral Borylation of Aryl Sulfonium Salts via C-S Activation Enabled by Light
Huang, Chen; et al, Organic Letters, 2019, 21(23), 9688-9692

Production Method 9

20277-69-4 20277-69-4
870195-94-1 870195-94-1
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Tetrafluoroboric acid Solvents: Water ;  5 min, 0 °C; 1 h, 0 °C
1.2 Solvents: Dichloromethane ;  0 °C → rt; overnight, rt
2.1 Solvents: Acetonitrile ,  Water ;  17 h, rt
Reference
Additive- and Photocatalyst-Free Borylation of Arylazo Sulfones under Visible Light
Xu, Yuliang; et al, Journal of Organic Chemistry, 2018, 83(20), 12831-12837

Production Method 10

76-09-5 76-09-5
3900-89-8 3900-89-8
870195-94-1 870195-94-1
Reaction Conditions
1.1 Reagents: Sulfuric acid magnesium salt (1:1) Solvents: Dichloromethane ;  overnight, rt
Reference
Cross-Coupling through Ag(I)/Ag(III) Redox Manifold
Demonti, Luca; et al, Chemistry - A European Journal, 2021, 27(62), 15396-15405

Production Method 11

694-80-4 694-80-4
73183-34-3 73183-34-3
870195-94-1 870195-94-1
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Potassium tetrachloropalladate ,  Polyethylene glycol ;  15 min, 70 °C; 2.0 h, 70 °C
Reference
Palladium nanoparticle catalysis: borylation of aryl and benzyl halides and one-pot biaryl synthesis via sequential borylation-Suzuki-Miyaura coupling
Bej, Ansuman; et al, Green Chemistry, 2012, 14(3), 661-667

Production Method 12

14874-70-5 14874-70-5
73183-34-3 73183-34-3
17333-83-4 17333-83-4
870195-94-1 870195-94-1
Reaction Conditions
1.1 Catalysts: Dimanganese decacarbonyl Solvents: Acetonitrile ;  2 h, rt
Reference
Light- and Manganese-Initiated Borylation of Aryl Diazonium Salts: Mechanistic Insight on the Ultrafast Time-Scale Revealed by Time-Resolved Spectroscopic Analysis
Firth, James D.; et al, Chemistry - A European Journal, 2021, 27(12), 3979-3985

Production Method 13

14874-70-5 14874-70-5
73183-34-3 73183-34-3
17333-83-4 17333-83-4
870195-94-1 870195-94-1
Reaction Conditions
1.1 Catalysts: Eosin Solvents: Acetonitrile ;  rt
Reference
Metal-free, visible light-induced borylation of aryldiazonium salts: a simple and green synthetic route to arylboronates
Yu, Jian; et al, Advanced Synthesis & Catalysis, 2012, 354(14-15), 2625-2628

Production Method 14

14874-70-5 14874-70-5
73183-34-3 73183-34-3
17333-83-4 17333-83-4
870195-94-1 870195-94-1
Reaction Conditions
1.1 Catalysts: 3-Mercaptopropionic acid (capping agent for CdSe quantum dots) ,  Cadmium selenide (quantum dot capped with 3-mercaptopropionic acid) Solvents: Dichloromethane ,  Water ;  24 h, rt
Reference
Photocatalyzed borylation using water-soluble quantum dots
Chandrashekar, Hediyala B.; et al, Chemical Communications (Cambridge, 2019, 55(44), 6201-6204

Production Method 15

615-41-8 615-41-8
73183-34-3 73183-34-3
870195-94-1 870195-94-1
Reaction Conditions
1.1 Catalysts: fac-Tris(2-(2-pyridinyl)phenyl)iridium ;  25 °C
1.2 Reagents: Tributylamine Solvents: Acetonitrile ,  Water ;  24 h, 25 °C
Reference
Visible-Light Photoredox Borylation of Aryl Halides and Subsequent Aerobic Oxidative Hydroxylation
Jiang, Min; et al, Organic Letters, 2016, 18(20), 5248-5251

Production Method 16

615-41-8 615-41-8
73183-34-3 73183-34-3
870195-94-1 870195-94-1
Reaction Conditions
1.1 Reagents: Pyridine ,  Cesium fluoride Solvents: Dimethyl sulfoxide ;  rt → 105 °C; 2 h, 105 °C
Reference
Radical Metal-Free Borylation of Aryl Iodides
Pinet, Sandra; et al, Synthesis, 2017, 49(21), 4759-4768

Production Method 17

73183-34-3 73183-34-3
870195-94-1 870195-94-1
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ,  Water ;  2 min, rt
1.2 Reagents: Sodium nitrite Solvents: Water ;  30 min, 0 - 5 °C
1.3 Solvents: Methanol ;  60 min, rt
Reference
Methanol-promoted borylation of arylamines: a simple and green synthetic method to arylboronic acids and arylboronates
Zhao, Cong-Jun; et al, Synlett, 2014, 25(11), 1577-1584

Production Method 18

73183-34-3 73183-34-3
870195-94-1 870195-94-1
Reaction Conditions
1.1 Reagents: tert-Butyl nitrite Solvents: Acetonitrile
Reference
Direct synthesis of arylboronic pinacol esters from arylamines
Qiu, Di; et al, Organic Chemistry Frontiers, 2014, 1(4), 422-425

Production Method 19

76-09-5 76-09-5
14874-70-5 14874-70-5
17333-83-4 17333-83-4
870195-94-1 870195-94-1
Reaction Conditions
1.1 Reagents: N,N-Bis(1-methylethyl)boranamine Catalysts: Titanocene dichloride Solvents: Acetonitrile ;  2 h, rt
1.2 Solvents: Methanol ;  0 °C; 1 h, rt
1.3 Solvents: Diethyl ether ;  4 h, rt
Reference
Borylation using group IV metallocene under mild conditions
Marciasini, Ludovic D.; et al, Tetrahedron Letters, 2014, 55(10), 1702-1705

Production Method 20

73183-34-3 73183-34-3
870195-94-1 870195-94-1
Reaction Conditions
1.1 Catalysts: 1-Phospha-4-silabicyclo[2.2.2]octane (silica-supported) Solvents: Hexane ;  1 min, 25 °C
1.2 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium Solvents: Hexane ;  25 °C; 25 °C → 50 °C; 24 h, 50 °C
Reference
Directed Ortho Borylation of Functionalized Arenes Catalyzed by a Silica-Supported Compact Phosphine-Iridium System
Kawamorita, Soichiro; et al, Journal of the American Chemical Society, 2009, 131(14), 5058-5059

Production Method 21

73183-34-3 73183-34-3
37181-39-8 37181-39-8
45750-58-1 45750-58-1
870195-94-1 870195-94-1
Reaction Conditions
1.1 Reagents: Pyridine Solvents: Acetone ,  Water ;  12 h, rt
Reference
Redox-Neutral Borylation of Aryl Sulfonium Salts via C-S Activation Enabled by Light
Huang, Chen; et al, Organic Letters, 2019, 21(23), 9688-9692

Production Method 22

777878-92-9 777878-92-9
73183-34-3 73183-34-3
870195-94-1 870195-94-1
Reaction Conditions
1.1 Reagents: Pyridine ,  Cesium carbonate Solvents: Ethyl acetate ;  30 h, 35 °C
Reference
Transition-Metal-Free, Visible-Light-Enabled Decarboxylative Borylation of Aryl N-Hydroxyphthalimide Esters
Candish, Lisa; et al, Journal of the American Chemical Society, 2017, 139(22), 7440-7443

Production Method 23

73183-34-3 73183-34-3
870195-94-1 870195-94-1
Reaction Conditions
1.1 Solvents: Acetonitrile ,  Water ;  17 h, rt
Reference
Additive- and Photocatalyst-Free Borylation of Arylazo Sulfones under Visible Light
Xu, Yuliang; et al, Journal of Organic Chemistry, 2018, 83(20), 12831-12837

Production Method 24

14874-70-5 14874-70-5
17333-74-3 17333-74-3
20277-69-4 20277-69-4
870195-94-1 870195-94-1
Reaction Conditions
1.1 Solvents: Dichloromethane ;  0 °C → rt; overnight, rt
2.1 Solvents: Acetonitrile ,  Water ;  17 h, rt
Reference
Additive- and Photocatalyst-Free Borylation of Arylazo Sulfones under Visible Light
Xu, Yuliang; et al, Journal of Organic Chemistry, 2018, 83(20), 12831-12837

2-(2-Chlorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Raw materials

2-(2-Chlorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Preparation Products

2-(2-Chlorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Related Literature

Related Categories

870195-94-1 (2-(2-Chlorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane) Related Products

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